1-(3-methoxybenzoyl)-N-phenylprolinamide

• IUPAC Name: 1-(3-methoxybenzoyl)-N-phenylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-24-16-10-5-7-14(13-16)19(23)21-12-6-11-17(21)18(22)20-15-8-3-2-4-9-15/h2-5,7-10,13,17H,6,11-12H2,1H3,(H,20,22)
• InChI Key: NLJMVRDXBXQTKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCCC2C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

1-(3-methoxybenzoyl)-N-phenylprolinamide, also known as MPAA, is a proline-based chiral auxiliary that has been widely used in asymmetric synthesis. It was first introduced by Ma and coworkers in 2003 as a versatile reagent for the synthesis of chiral α-amino acids and their derivatives. Since then, MPAA has been extensively studied and applied in various fields of organic chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzoyl)-N-phenylprolinamide involves the formation of a chiral iminium ion intermediate, which undergoes stereoselective addition of a nucleophile such as an alkyl or aryl Grignard reagent. The resulting chiral product can be easily separated and purified by chromatography.
Biochemical and Physiological Effects:
1-(3-methoxybenzoyl)-N-phenylprolinamide has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that it can inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been reported to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methoxybenzoyl)-N-phenylprolinamide as a chiral auxiliary in asymmetric synthesis include its high stereoselectivity, ease of use, and compatibility with a wide range of functional groups. However, its limitations include the need for a large excess of reagents, long reaction times, and low yields in some cases.

Future Directions

There are several future directions for research on 1-(3-methoxybenzoyl)-N-phenylprolinamide. One area of interest is the development of new synthetic methods using 1-(3-methoxybenzoyl)-N-phenylprolinamide as a chiral auxiliary. Another area of interest is the study of its biological activities and potential therapeutic applications. Additionally, the development of new derivatives of 1-(3-methoxybenzoyl)-N-phenylprolinamide with improved properties and higher selectivity is an active area of research.

Synthesis Methods

The synthesis of 1-(3-methoxybenzoyl)-N-phenylprolinamide involves the reaction of 3-methoxybenzoyl chloride with N-phenylprolinol in the presence of a base such as triethylamine. The resulting 1-(3-methoxybenzoyl)-N-phenylprolinamide is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and dichloromethane.

Scientific Research Applications

1-(3-methoxybenzoyl)-N-phenylprolinamide has been widely used as a chiral auxiliary in asymmetric synthesis, particularly in the synthesis of chiral α-amino acids and their derivatives. It has also been used in the synthesis of other chiral compounds such as β-amino acids, γ-lactams, and pyrrolidines.